Cas no 2034314-13-9 (5-bromo-2-chloro-N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylbenzamide)

• Product Name: 5-bromo-2-chloro-N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylbenzamide
• CAS No: 2034314-13-9
• MF: C₁₂H₁₀BrClN₂O₄
• MW: 361.575801372528
• CID: 6279896
• PubChem ID: 119105397
• Update Time: 2025-10-30

5-bromo-2-chloro-N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylbenzamide
• 5-bromo-2-chloro-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]benzamide
• AKOS026704558
• 5-bromo-2-chloro-N-(2-(2,4-dioxooxazolidin-3-yl)ethyl)benzamide
• 2034314-13-9
• F6561-0186

• Inchi： 1S/C12H10BrClN2O4/c13-7-1-2-9(14)8(5-7)11(18)15-3-4-16-10(17)6-20-12(16)19/h1-2,5H,3-4,6H2,(H,15,18)
• InChI Key： DPEIQAPFZYEGKZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(NCCN1C(=O)OCC1=O)=O)Cl

Computed Properties

• Exact Mass: 359.95125g/mol
• Monoisotopic Mass: 359.95125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.7Ų

Additional information on 5-bromo-2-chloro-N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylbenzamide

Comprehensive Overview of 5-bromo-2-chloro-N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylbenzamide (CAS No. 2034314-13-9)

5-bromo-2-chloro-N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylbenzamide, with the CAS number 2034314-13-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a benzamide core with a 1,3-oxazolidine-2,4-dione moiety, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy and precision medicine.

The compound's molecular formula and structural complexity contribute to its versatility in medicinal chemistry. Its bromine and chlorine substituents enhance its binding affinity to biological targets, while the oxazolidinone ring system offers metabolic stability—a critical factor in drug design. Recent studies highlight its relevance in addressing drug-resistant infections and chronic inflammatory conditions, topics frequently searched in academic and medical databases. The compound's synthetic pathway and structure-activity relationship (SAR) are also subjects of active investigation, reflecting the growing demand for novel small-molecule therapeutics.

In the context of AI-driven drug discovery, 5-bromo-2-chloro-N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylbenzamide exemplifies how computational tools can predict bioactivity and optimize lead compounds. Its pharmacokinetic properties, such as solubility and membrane permeability, are frequently analyzed using in silico models, a trending topic in pharmaceutical R&D. Additionally, the compound's potential role in cancer immunotherapy and neurodegenerative disease research aligns with high-traffic search queries in biomedical literature.

From a synthetic chemistry perspective, the compound's regioselective functionalization and scalable production are key focus areas. Innovations in green chemistry and catalytic methods are being explored to improve its synthesis efficiency, addressing industry demands for sustainable practices. The patent landscape surrounding derivatives of this molecule is another hot topic, as pharmaceutical companies seek to protect intellectual property in competitive markets.

Quality control and analytical characterization of CAS 2034314-13-9 involve advanced techniques like HPLC-MS and NMR spectroscopy, ensuring compliance with regulatory standards. Discussions on impurity profiling and stability testing are prevalent in forums and publications, underscoring the compound's industrial relevance. Furthermore, its potential as a chemical probe for studying biological pathways resonates with academic researchers exploring cell signaling mechanisms.

As the scientific community continues to investigate 5-bromo-2-chloro-N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylbenzamide, its interdisciplinary applications bridge gaps between organic chemistry, biophysics, and translational medicine. The compound's adaptability to high-throughput screening platforms and combinatorial chemistry approaches positions it as a valuable asset in modern drug development pipelines. With ongoing advancements in cryo-EM and X-ray crystallography, elucidating its target binding modes remains a priority for structure-based design initiatives.